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Compound of Interest

Compound Name: 5-Amino-2-chlorobenzotrifluoride

Cat. No.: B120176 Get Quote

This in-depth guide provides comprehensive safety information, physical and chemical

properties, and handling protocols for 5-Amino-2-chlorobenzotrifluoride, geared towards

researchers, scientists, and professionals in drug development. The following sections detail

the material's hazards, safe handling procedures, and emergency responses, supplemented

with quantitative data and procedural diagrams to ensure a safe laboratory environment.

Chemical and Physical Properties
5-Amino-2-chlorobenzotrifluoride is a substituted aniline derivative with the molecular

formula C₇H₅ClF₃N.[1][2][3] It is recognized for its use as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[4] Accurate knowledge of its physical and chemical

properties is fundamental for its safe handling and use in experimental settings.
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Property Value Source

Molecular Weight 195.57 g/mol [1][2][3][5]

Appearance

White to pink or light orange

crystalline powder or low

melting solid.

[2][4][6][7]

Melting Point 34°C to 38°C [4][5][7]

Boiling Point 85°C [4]

Flash Point 134°C [5]

Density 1.425 g/cm³ [4]

Purity >98.0% (GC) [1][2]

Synonyms

4-Amino-1-chloro-2-

(trifluoromethyl)benzene, 4-

Chloro-3-trifluoromethylaniline

[1][2][8]

CAS Number 320-51-4 [1]

Hazard Identification and Classification
5-Amino-2-chlorobenzotrifluoride is classified as a hazardous substance. It is toxic if

swallowed, in contact with skin, or if inhaled.[1][8][9] It also causes skin and eye irritation.[1][6]

GHS Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[8][9]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Signal Word: Danger[1]

The following diagram illustrates the logical relationship between the hazards and the

necessary precautionary measures.
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Hazards

Precautionary Measures

Toxic if Swallowed

Do Not Eat, Drink or Smoke

If Swallowed: Seek Medical Attention

Toxic in Contact with Skin

Wear Protective Gear

If on Skin: Wash Thoroughly

Toxic if Inhaled

Avoid Breathing Dust/Fumes

If Inhaled: Move to Fresh Air

Skin Irritation

Eye Irritation If in Eyes: Rinse Cautiously

Click to download full resolution via product page

Hazard and Precautionary Measure Linkage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b120176?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial when working with 5-Amino-2-
chlorobenzotrifluoride to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory. This includes:

Eye Protection: Safety goggles or a face shield.[1]

Hand Protection: Impervious gloves (e.g., nitrile rubber).[1]

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[6] If dust or aerosols are generated, a NIOSH-approved respirator is necessary.

The following workflow diagram outlines the standard procedure for donning and doffing PPE.
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Donning PPE

Doffing PPE

Wash Hands

Put on Lab Coat

Put on Respirator

Put on Goggles/Face Shield

Put on Gloves

Work with Chemical

Remove Gloves

Remove Goggles/Face Shield

Remove Lab Coat

Remove Respirator

Wash Hands

End

Start

Click to download full resolution via product page

PPE Donning and Doffing Workflow
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Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area. A local exhaust system or a

chemical fume hood is highly recommended to control airborne concentrations.[1][6]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[1]

Storage and Handling
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place away from incompatible substances.[1][6] The storage area should be locked up.[1]

Handling Procedures: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or

smoke when using this product.[1][8][9] Wash hands thoroughly after handling.[1][6] Avoid

the formation of dust and aerosols.[10]

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving 5-Amino-2-
chlorobenzotrifluoride.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor immediately.[1][6]

Skin Contact

Take off immediately all contaminated clothing.

Gently wash with plenty of soap and water. Call

a poison center or doctor.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[1][6]

Ingestion
Immediately call a poison center or doctor.

Rinse mouth. Do NOT induce vomiting.[1][6]

Spill and Leak Procedures
In the event of a spill, the following workflow should be followed to ensure safe cleanup.
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Spill Occurs

Evacuate Immediate Area

If major spill

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill

Sweep Dust into Airtight Container

Dispose of Waste According to Regulations

Decontaminate Spill Area

Cleanup Complete
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Spill Cleanup Workflow
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Containment: Prevent the product from entering drains.[1]

Cleanup: Sweep up the material and place it into a suitable, airtight disposal container,

avoiding the dispersion of dust.[1][6]

Disposal: Dispose of the contents and container in accordance with local, regional, and

national regulations.[1]

Toxicological Information
The toxicological properties of 5-Amino-2-chlorobenzotrifluoride have not been fully

investigated.[6] However, it is known to be toxic by ingestion, inhalation, and skin contact.[1][6]

Absorption into the body may cause cyanosis, a bluish discoloration of the skin due to deficient

oxygenation of the blood.[6] Exposure to fluoride compounds can have systemic toxic effects

on the heart, liver, and kidneys and may lead to fatal hypocalcemia.[6]

Due to the limited specific toxicological data, no signaling pathway diagrams can be provided at

this time. It is imperative to handle this chemical with the utmost caution, assuming high

toxicity.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[1]

Specific Hazards: The compound may decompose upon combustion or at high temperatures

to generate poisonous fumes, including highly toxic hydrogen chloride (HCl) and hydrogen

fluoride (HF) gases.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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